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For researchers, scientists, and drug development professionals investigating the physiological

roles of N-stearoylethanolamide (SEA), the quality and reliability of analytical reference

standards are paramount. This guide provides a comparative overview of commercially

available SEA reference standards and outlines a typical workflow for its quantitative analysis

in biological matrices.

Comparison of Commercial SEA Reference Standards
The selection of a suitable reference standard is a critical first step in any quantitative analysis.

Key factors include purity, format, and the availability of a comprehensive Certificate of

Analysis. Below is a comparison of SEA reference standards from prominent suppliers.
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Supplier
Product
Name

CAS
Number

Purity Format
Molecular
Formula

Formula
Weight

Cayman

Chemical

Stearoyl

Ethanolami

de

111-57-9 ≥98%
Crystalline

Solid
C₂₀H₄₁NO₂ 327.6

MedChem

Express

(MCE)

Stearoyleth

anolamide

(Standard)

111-57-9
Not

specified
Solid C₂₀H₄₁NO₂ 327.55

BOC

Sciences

Stearoyl

ethanolami

de

111-57-9 95%
Not

specified
C₂₀H₄₁NO₂

Not

specified

Table 1: Comparison of commercially available Stearoylethanolamide (SEA) reference

standards. Data sourced from supplier websites.[1][2][3]

Experimental Protocols for SEA Quantification
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a widely adopted and

powerful technique for the sensitive and selective quantification of SEA and other N-

acylethanolamides in complex biological samples.[4][5][6][7]

Typical Analytical Workflow
The general workflow for SEA analysis involves sample preparation, chromatographic

separation, and mass spectrometric detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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